Cas no 88302-00-5 (3-Pyridinecarbonitrile, 6-ethyl-1,2-dihydro-2-oxo-5-(1-oxopropyl)-)

• Product name: 3-Pyridinecarbonitrile, 6-ethyl-1,2-dihydro-2-oxo-5-(1-oxopropyl)-
• CAS No: 88302-00-5
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 638245
• PubChem ID: 10375633

3-Pyridinecarbonitrile, 6-ethyl-1,2-dihydro-2-oxo-5-(1-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 6-ethyl-1,2-dihydro-2-oxo-5-(1-oxopropyl)-
• 6-ethyl-2-oxo-5-propanoyl-1H-pyridine-3-carbonitrile
• 88302-00-5
• SCHEMBL9477815
• CCZMLHPMPMJRPT-UHFFFAOYSA-N
• 6-ethyl-1,2-dihydro-2-oxo-5-(n-propanoyl)nicotinonitrile
• DTXSID80438903

• Inchi： InChI=1S/C11H12N2O2/c1-3-9-8(10(14)4-2)5-7(6-12)11(15)13-9/h5H,3-4H2,1-2H3,(H,13,15)
• InChI Key： CCZMLHPMPMJRPT-UHFFFAOYSA-N
• SMILES： CCC1=C(C=C(C(=O)N1)C#N)C(=O)CC

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 70Ų